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Compound of Interest

Compound Name: XT-2

Cat. No.: B1575544 Get Quote

Potential Candidates for "XT-2":
XT-2, the Antibacterial Peptide: An antibacterial peptide isolated from the frog Xenopus

tropicalis. Preliminary in vitro studies have assessed its activity against gram-negative

bacteria.

[La(XT)]2-, a Lanthanide Complex: A lanthanide complex involving a phosphinate-EDTA

derivative. In vitro studies have investigated its cytotoxicity in MG-63 cells and cellular

uptake in Caco-2 cells.

Transbond XT™: A widely used orthodontic adhesive. In vitro studies have examined its

antibacterial properties against Streptococcus mutans and Lactobacillus gasseri, as well as

its shear bond strength.

Gli3Xt2J/Xt2J Mouse Model: A genetically modified mouse model used in craniosynostosis

research. "Xt" in this context refers to the extra-toes spontaneous mutation.

Without a more specific definition of the "XT-2" of interest, it is not feasible to generate a

focused and accurate technical guide that meets the detailed requirements of your request.

Please specify which of these (or another) "XT-2" you would like the in-depth guide to focus on.

Once you provide this clarification, I will proceed with a targeted search to gather the necessary

data for the comprehensive whitepaper, including quantitative data, experimental protocols,

and visualizations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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